2-(methylthio)-7-[4-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

Specification

• Molecular Formula: C16H10F3N5O2S
• Molecular Weight: 393.3 g/mol
• IUPAC Name: 4-methylsulfanyl-11-[4-(trifluoromethoxy)phenyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• Standard InChI: InChI=1S/C16H10F3N5O2S/c1-27-15-21-14-20-8-11-12(24(14)22-15)6-7-23(13(11)25)9-2-4-10(5-3-9)26-16(17,18)19/h2-8H,1H3
• Standard InChI Key: JWFUUMTXIFQTHH-UHFFFAOYSA-N
• SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC=C(C=C4)OC(F)(F)F
• Canonical SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC=C(C=C4)OC(F)(F)F

Introduction

Synthesis

The synthesis of compounds within this class typically involves multi-step protocols combining pyrimidine and triazole derivatives. General steps include:

• Formation of the pyrimidine core through cyclization reactions.

• Introduction of the triazole ring via condensation or cycloaddition reactions.

• Functionalization with substituents like methylthio and trifluoromethoxy groups using nucleophilic substitution or electrophilic aromatic substitution.

Applications in Medicinal Chemistry

Compounds containing the pyrido[3,4-e]triazolo[1,5-a]pyrimidine scaffold have been explored for various pharmacological activities:

• Antiviral Activity: Some derivatives target viral RNA-dependent RNA polymerases (e.g., influenza A virus polymerase), disrupting protein-protein interactions critical for viral replication.

• Anti-inflammatory Properties: Molecular docking studies suggest that similar compounds may inhibit enzymes like 5-lipoxygenase (5-LOX), which is involved in inflammatory pathways.

• Antimicrobial Activity: Structural analogs have shown antibacterial and antifungal properties by inhibiting microbial enzyme systems.

Molecular Docking Studies

Molecular docking studies are commonly used to evaluate the binding affinity of such compounds with biological targets. For this compound:

• The trifluoromethoxy group enhances lipophilicity and improves binding to hydrophobic pockets in enzymes or receptors.

• The methylthio group may contribute to additional van der Waals interactions.

Biological Evaluation

Preliminary biological assays for similar compounds have demonstrated:

• High specificity for enzyme inhibition.

• Potential for low cytotoxicity due to selective targeting of pathogenic pathways over human cellular pathways.

Future Research Directions

Further research into this compound could focus on:

• Optimization: Modifying substituents to enhance potency and selectivity.

• Pharmacokinetics: Studying absorption, distribution, metabolism, and excretion (ADME) profiles.

• In Vivo Studies: Evaluating efficacy in animal models for diseases like viral infections or inflammation.

This compound represents a promising candidate for drug development due to its intricate structure and potential biological activities. Further experimental validation is necessary to fully elucidate its therapeutic potential.